Cas no 161119-98-8 (N-(2-Furylmethyl)-1-phenyl-1-ethanamine)

• Product Name: N-(2-Furylmethyl)-1-phenyl-1-ethanamine
• CAS No: 161119-98-8
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 1076762
• PubChem ID: 2759239
• Update Time: 2025-04-20

N-(2-Furylmethyl)-1-phenyl-1-ethanamine Chemical and Physical Properties

Names and Identifiers

• N-(2-Furylmethyl)-1-phenyl-1-ethanamine
• FURAN-2-YLMETHYL(1-PHENYLETHYL)AMINE
• N-(furan-2-ylmethyl)-1-phenylethanamine
• (furan-2-ylmethyl)(1-phenylethyl)amine
• AKOS000133716
• Z90499559
• ALBB-032907
• AKOS017274770
• [(furan-2-yl)methyl](1-phenylethyl)amine
• LS-12332
• AB01324572-02
• 161119-98-8
• NCGC00330872-01
• STL115233

• MDL： MFCD03425022
• Inchi： 1S/C13H15NO/c1-11(12-6-3-2-4-7-12)14-10-13-8-5-9-15-13/h2-9,11,14H,10H2,1H3
• InChI Key： GWRYGVPRPBVFRS-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 201.11545
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 282.6±20.0 °C at 760 mmHg
• Flash Point: 124.7±21.8 °C
• PSA: 25.17
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-(2-Furylmethyl)-1-phenyl-1-ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)